Cas no 58455-55-3 (5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester)

• Product Name: 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester
• CAS No: 58455-55-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6529976
• PubChem ID: 12496774
• Update Time: 2025-05-26

5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester
• 2-Benzofurancarboxylic acid, 5-ethyl-3-methyl-, ethyl ester
• MFCD18446323
• CS-0260307
• AKOS025142179
• NS-03047
• 2-carbethoxy-3-methyl-5-ethylbenzofuran
• 58455-55-3
• ethyl 5-ethyl-3-methyl-1-benzofuran-2-carboxylate
• EN300-749072
• Ethyl 5-ethyl-3-methylbenzofuran-2-carboxylate

• Inchi： 1S/C14H16O3/c1-4-10-6-7-12-11(8-10)9(3)13(17-12)14(15)16-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： IEYANIVKQRBOPX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC)C=C2C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester

Introduction to 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No: 58455-55-3)

5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester, identified by the chemical compound code CAS No: 58455-55-3, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The benzofuran scaffold, characterized by a fused benzene and furan ring system, serves as a privileged structure in medicinal chemistry, offering a rich platform for drug discovery and development.

The structural uniqueness of 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester lies in its substitution pattern, which includes an ethyl ester group at the 2-position of the carboxylic acid moiety, an ethyl group at the 5-position, and a methyl group at the 3-position. This specific arrangement imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation in synthetic chemistry and biological studies.

In recent years, there has been growing interest in benzofuran derivatives due to their potential applications in various therapeutic areas. The compound 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester has been explored in several preliminary studies for its potential pharmacological effects. For instance, researchers have investigated its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. The ability to modify the benzofuran core with different functional groups allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for drug design.

One of the most compelling aspects of 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester is its versatility in serving as a building block for more intricate structures. In synthetic organic chemistry, this compound can be readily modified through various reactions such as esterification, alkylation, and oxidation to produce derivatives with tailored properties. These derivatives may exhibit novel biological activities or improved pharmacological profiles, opening up new avenues for therapeutic intervention.

The chemical synthesis of 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester involves multi-step processes that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the benzofuran core efficiently. The development of efficient synthetic routes is crucial not only for academic research but also for industrial applications where scalability and cost-effectiveness are paramount.

Beyond its synthetic utility, 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester has shown promise in preliminary biological assays. Studies have indicated that certain benzofuran derivatives may possess anti-inflammatory, antimicrobial, and even anticancer properties. While more extensive research is needed to fully elucidate its therapeutic potential, these initial findings highlight its importance as a lead compound in drug discovery programs. The investigation into its mechanism of action and interaction with biological targets will be essential for translating these findings into clinical applications.

The role of computational chemistry and molecular modeling has become increasingly integral in the study of 5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester and related compounds. These tools allow researchers to predict the binding affinity of the molecule to various biological targets, helping to identify potential drug candidates more efficiently. By leveraging computational methods alongside experimental data, scientists can accelerate the drug discovery process and prioritize compounds for further investigation.

In conclusion,5-Ethyl-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No: 58455-55-3) represents a fascinating subject of study in organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound, its significance in the field is likely to grow even further.